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Compound Name: 3-Chloro-4-fluorotoluene

Cat. No.: B074489 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Chloro-4-fluorotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloro-4-fluorotoluene (CAS No: 1513-25-3), also known as 2-Chloro-1-fluoro-4-

methylbenzene, is a colorless to light yellow liquid organic intermediate.[1] With a molecular

formula of C7H6ClF and a molecular weight of 144.57 g/mol , it serves as a critical building

block in the synthesis of complex molecules within the pharmaceutical and agrochemical

industries.[1][2][3] Its halogenated structure imparts specific reactivity that is highly valued in

drug development. However, this reactivity also necessitates a thorough understanding of its

potential hazards and the implementation of rigorous safety protocols to ensure safe handling,

storage, and use.

This guide provides comprehensive safety information, handling precautions, and emergency

procedures for 3-Chloro-4-fluorotoluene, compiled for professionals in research and

development environments.

Hazard Identification and GHS Classification
3-Chloro-4-fluorotoluene is classified as a hazardous substance under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards

are associated with its flammability and irritant properties.
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Signal Word:Warning[2][4]

GHS Pictograms:[2]

Flame (Flammable)

Exclamation Mark (Irritant)

Hazard Statements (H-Statements):[2][4][5]

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements (P-Statements):[4]

Prevention: P210, P233, P240, P241, P242, P243, P261, P264, P270, P273, P280

Response: P301+P312, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338,

P330, P332+P313, P337+P313, P362+P364, P370+P378, P391

Storage: P403+P235, P405

Disposal: P501

Data Presentation
Quantitative data regarding the physical, chemical, and toxicological properties of 3-Chloro-4-
fluorotoluene are summarized below for clear reference and comparison.

Table 1: GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid
and vapor[2][4]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[4]

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation[2][4]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][4]

| Hazardous to the Aquatic Environment (Long-Term) | 2 | H411: Toxic to aquatic life with long

lasting effects[4] |

Table 2: Physicochemical Properties

Property Value

CAS Number 1513-25-3[2]

Molecular Formula C7H6ClF[2][3]

Molecular Weight 144.57 g/mol [2][3]

Appearance Colorless to light yellow clear liquid[2]

Boiling Point 154 - 169 °C[2][4]

Flash Point 45.4 - 55 °C (113.7 - 131 °F)[2][4]

Density 1.182 - 1.358 g/cm³ at 25 °C[2]

Vapor Pressure 2.31 mmHg at 25 °C[2]

| Purity | Typically ≥98%[2] |

Table 3: Toxicological Data
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Endpoint Value

| Acute Toxicity (LD50/LC50) | No acute toxicity information is available for this product.[4] |

Note: LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) are measures of the

lethal dose of a toxin. The absence of specific data underscores the need for cautious handling

to minimize any potential exposure.

Experimental Protocols
Detailed experimental protocols for the safety and toxicological assessment of 3-Chloro-4-
fluorotoluene are not available in the public domain based on the conducted searches. Safety

data presented in this guide are derived from material safety data sheets (MSDS) and chemical

databases, which aggregate information from proprietary studies and established chemical

classification systems.

Emergency and Handling Procedures Visualization
The following diagrams, generated using Graphviz, illustrate the critical workflows for

responding to emergencies and outline the logical relationships in handling procedures.
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First-Aid Procedures for 3-Chloro-4-fluorotoluene Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air Take off immediately all
contaminated clothing

Rinse cautiously with water
for at least 15 minutes Rinse mouth with water

Keep comfortable for breathing

If not breathing, give artificial respiration

Seek immediate medical attention

Rinse skin with plenty of
soap and water

If irritation persists,
get medical advice

Remove contact lenses,
if present and easy to do

Continue rinsing

Seek immediate medical attention

DO NOT induce vomiting

Call a POISON CENTER or
doctor immediately

Click to download full resolution via product page

Caption: Workflow for first-aid response to various exposure routes.
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Chemical Spill Response Workflow for 3-Chloro-4-fluorotoluene

Spill Detected

Remove all ignition sources
& ensure ventilation

Evacuate non-essential personnel

Wear Full PPE
(Gloves, Goggles, Respirator if needed)

Contain spill with inert material
(sand, earth, vermiculite)

Use non-sparking tools to collect
absorbed material

Place waste in a labeled,
sealed container for disposal

Decontaminate the spill area
and wash thoroughly

Dispose of waste via
authorized channels

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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Exposure Controls and Personal Protective
Equipment (PPE)
Effective control of exposure to 3-Chloro-4-fluorotoluene requires a combination of

engineering controls and appropriate personal protective equipment.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[6] Use explosion-proof electrical, ventilating, and lighting equipment.

[4] Eyewash stations and safety showers must be readily accessible near the workstation

location.

Eye and Face Protection: Wear chemical safety goggles that meet European Standard EN

166 or OSHA 29 CFR 1910.133 regulations.[4] A face shield may be necessary for

operations with a high risk of splashing.

Skin Protection:

Hand Protection: Wear impervious, chemical-resistant gloves such as butyl rubber or

nitrile.[4] Gloves must be inspected before use, and proper removal techniques should be

employed to avoid skin contact.[6]

Body Protection: Wear appropriate protective clothing, such as a lab coat or chemical-

resistant apron, to prevent skin exposure.[4]

Respiratory Protection: Under normal conditions with adequate engineering controls,

respiratory protection is not typically required.[4] In the event of a large spill, poor ventilation,

or emergency situations, use a NIOSH/MSHA-approved respirator or a self-contained

breathing apparatus (SCBA).

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to prevent accidents and

maintain chemical purity.

Safe Handling:

Keep away from heat, sparks, open flames, and other ignition sources.[4]
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Take precautionary measures against static discharge.[4]

Avoid breathing vapors or mist.[4]

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in work areas.[4]

Wash hands and any exposed skin thoroughly after handling.[4]

Handle in accordance with good industrial hygiene and safety practices.[4]

Storage Conditions:

Store in a cool, dry, and well-ventilated area away from incompatible materials.[2]

Keep containers tightly closed when not in use.[2]

Store locked up.[4]

Avoid contamination with oxidizing agents (e.g., nitrates, peroxides, chlorine bleaches) as

ignition may result.[4]

Emergency Procedures
First-Aid Measures

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If the

person is not breathing, provide artificial respiration.[4] Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected area with

plenty of soap and water.[4] If skin irritation occurs, get medical advice.[4]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[4] If present, remove

contact lenses if it is easy to do so and continue rinsing.[4] Seek immediate medical

attention.[4]

Ingestion: Rinse mouth thoroughly with water.[4] Do NOT induce vomiting.[4] Immediately

call a POISON CENTER or doctor for treatment advice.[4]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide

(CO2), or water spray.[4][6] A water mist can be used to cool closed containers.[4]

Specific Hazards: The substance is a flammable liquid and vapor.[4] Vapors are heavier than

air and may travel a considerable distance to a source of ignition and flash back.[4]

Containers may explode when heated.[4] Hazardous combustion products include carbon

oxides, hydrogen chloride gas, and gaseous hydrogen fluoride.[4]

Protective Equipment for Firefighters: Firefighters should wear full protective gear and a self-

contained breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or

other positive-pressure mode.[6]

Accidental Release Measures
Personal Precautions: Immediately remove all sources of ignition.[4] Evacuate personnel

from the affected area.[6] Wear appropriate personal protective equipment (see Section 6.0).

[4] Ensure adequate ventilation.[6]

Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[4][6]

Methods for Containment and Cleaning Up:

For small spills, contain and absorb the liquid with non-combustible, inert material such as

sand, earth, or vermiculite.[4]

Use non-sparking tools to collect the material and place it into a labeled, sealed container

for proper disposal.[4]

For large spills, clear the area and move upwind.[4] Alert the fire brigade and advise them

of the hazard's nature and location.[4]

After cleanup, decontaminate and launder all protective clothing before reuse.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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